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Compound of Interest

Compound Name: N-Boc-5-Hydroxyindoline

Cat. No.: B070838 Get Quote

Key Properties of N-Boc-5-Hydroxyindoline
This document provides essential information regarding the chemical compound N-Boc-5-
Hydroxyindoline, focusing on its Chemical Abstracts Service (CAS) number and molecular

weight. This compound is a protected form of 5-hydroxyindoline, commonly used as a building

block in organic synthesis, particularly in the development of pharmaceutical agents.

Chemical Identity
N-Boc-5-Hydroxyindoline, also known by its IUPAC name tert-butyl 5-hydroxy-2,3-

dihydroindole-1-carboxylate, is a derivative of indoline.[1] The "N-Boc" designation indicates

that a tert-butyloxycarbonyl (Boc) protecting group is attached to the nitrogen atom of the

indoline ring. This protecting group strategy is crucial in multi-step syntheses to prevent

unwanted reactions at the nitrogen atom.

Core Data
The fundamental chemical data for N-Boc-5-Hydroxyindoline is summarized in the table

below. This information is critical for researchers for stoichiometric calculations in reactions,

analytical characterization, and regulatory documentation.
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Property Value

CAS Number 170147-76-9

Molecular Formula C₁₃H₁₇NO₃

Molecular Weight 235.28 g/mol [2][3] (or 235.2790 g/mol [4])

Logical Relationship of Chemical Identifiers
The following diagram illustrates the direct relationship between the common name of the

compound and its primary identifiers.
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Caption: Relationship between N-Boc-5-Hydroxyindoline and its key identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b070838#n-boc-5-hydroxyindoline-cas-number-and-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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